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Compound of Interest

1-Benzyl-4-(4-
Compound Name:
nitrobenzyl)piperazine

Cat. No. B126661

Introduction

Piperazine and its derivatives represent a class of heterocyclic compounds recognized as a
"privileged structure” in medicinal chemistry due to their frequent appearance in biologically
active compounds. Research has demonstrated that various substituted piperazine derivatives
exhibit a broad spectrum of pharmacological activities, including significant antibacterial and
antifungal properties.[1][2] The mechanism of action for these compounds can vary; some
piperazine-based polymers target and disrupt the cytoplasmic membrane of bacteria, leading to
cell lysis, while certain piperazine-azole hybrids are known to inhibit the ergosterol biosynthetic
pathway in fungi.[3][4]

These application notes provide detailed protocols for establishing robust in vitro assays to
determine the antibacterial and antifungal efficacy of novel piperazine compounds, specifically
focusing on the determination of Minimum Inhibitory Concentration (MIC) and Minimum
Bactericidal/Fungicidal Concentration (MBC/MFC).

1. General Experimental Workflow

The screening of novel piperazine compounds follows a structured workflow, from initial high-
throughput screening to more detailed characterization of the most promising candidates. This
process ensures a systematic evaluation of antimicrobial properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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